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Compound of Interest

Compound Name: Boc-Phe-Gly-OH

Cat. No.: B558098 Get Quote

For immediate release

This guide provides essential safety and logistical information for the proper disposal of Boc-
Phe-Gly-OH (N-tert-Butoxycarbonyl-L-phenylalanyl-L-glycine), a dipeptide derivative commonly

utilized in peptide synthesis and pharmaceutical research. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. While Boc-Phe-Gly-OH is not classified as a hazardous substance under GHS, it

is imperative to handle and dispose of it with the care afforded to all laboratory chemicals.[1]

I. Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to wear appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye/Face Protection
Safety glasses with side shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a

standard laboratory coat.

Respiratory Protection

Not generally required under normal handling

conditions. If creating dust, a NIOSH-approved

N95 dust mask is recommended.

Ensure adequate ventilation in the work area, such as a chemical fume hood, especially when

handling the powdered form of the compound to avoid inhalation of dust.

II. Chemical and Physical Properties
A fundamental understanding of the properties of Boc-Phe-Gly-OH is essential for its safe

handling and disposal.

Property Value

Molecular Formula C16H22N2O5[2]

Molecular Weight 322.36 g/mol [2][3]

Appearance White powder[3]

CAS Number 25616-33-5

Melting Point 155 - 165 °C

Storage Temperature 0 - 8 °C

III. Step-by-Step Disposal Protocol
The recommended method for the disposal of Boc-Phe-Gly-OH is through a licensed

professional waste disposal service. Under no circumstances should this chemical be disposed

of in the general trash or poured down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b558098?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7014899
https://pubchem.ncbi.nlm.nih.gov/compound/7014899
https://www.chemimpex.com/products/05206
https://www.chemimpex.com/products/05206
https://www.benchchem.com/product/b558098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Waste Collection and Disposal:

Waste Segregation:

Solid Waste: Collect unused or waste Boc-Phe-Gly-OH powder in a clearly labeled,

sealed container.

Liquid Waste: If Boc-Phe-Gly-OH is in a solution, collect it in a designated, leak-proof

container for chemical waste. The container must be compatible with the solvent used.

Contaminated Materials: Any materials that have come into contact with Boc-Phe-Gly-
OH, such as weighing paper, gloves, and pipette tips, should be considered contaminated

and collected in a separate, sealed container labeled as chemical waste.

Containerization and Labeling:

Use separate, appropriate containers for solid and liquid waste.

All waste containers must be clearly labeled with the full chemical name: "Boc-Phe-Gly-
OH" or "N-tert-Butoxycarbonyl-L-phenylalanyl-L-glycine".

Indicate the nature of the waste (e.g., "Solid Chemical Waste," "Aqueous Solution," or

"Organic Solvent Solution").

Storage of Waste:

Store sealed waste containers in a designated, well-ventilated, and secure chemical waste

storage area, away from incompatible materials.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Maintain accurate records of the amount of Boc-Phe-Gly-OH disposed of and the date of

disposal.
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IV. Spill Management
In the event of a spill, adhere to the following procedures:

Small Spills: For small powder spills, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for waste disposal. Clean the spill area with a

damp cloth and place the cleaning materials in the waste container.

Large Spills: For larger spills, evacuate the immediate area and restrict access. Alert your

institution's EHS department or emergency response team.

Caption: Workflow for the proper disposal of Boc-Phe-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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